N-(benzo[d]thiazol-2-yl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)acetamide
• InChI: InChI=1S/C18H19N3O3S3/c22-16(20-18-19-14-7-1-2-8-15(14)26-18)12-13-6-3-4-10-21(13)27(23,24)17-9-5-11-25-17/h1-2,5,7-9,11,13H,3-4,6,10,12H2,(H,19,20,22)
• InChI Key: WCUNLSKDKKXAHY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NC2=NC3=CC=CC=C3S2)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C18H19N3O3S3
• Molecular Weight: 421.6 g/mol

Description

N-(benzo[d]thiazol-2-yl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in drug development. This compound has been shown to have promising results in various scientific studies, and its synthesis and mechanism of action have been extensively studied.

Scientific Research Applications

Antimicrobial and Antifungal Properties

N-(benzo[d]thiazol-2-yl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide derivatives have been studied for their antimicrobial properties. These compounds have shown effectiveness against pathogenic bacteria and Candida species, indicating potential as antimicrobial agents. Notably, some derivatives were more effective against fungi than bacteria, with compounds like 7 and 11 showing significant activity against C. utilis. These findings suggest the utility of these compounds in developing new antimicrobial agents, especially against resistant strains and fungal infections (Mokhtari & Pourabdollah, 2013).

Potential in Cancer Treatment

Research on N-(benzo[d]thiazol-2-yl)-2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)acetamide derivatives has also explored their potential in cancer treatment. These compounds have been evaluated for their antitumor activities in vitro against various human tumor cell lines. Some derivatives have shown considerable anticancer activity, indicating their potential as chemotherapeutic agents. For example, compounds like 10 and 16 exhibited significant activity against certain cancer cell lines, highlighting their potential role in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Enzyme Inhibition Properties

These compounds have been studied for their enzyme inhibition properties. The derivatives have shown promising activity against enzymes like acetylcholinesterase, butyrylcholinesterase, and lipoxygenase. This suggests their potential use in treating diseases where these enzymes play a key role, such as Alzheimer's disease or inflammatory conditions. The promising activity of these compounds against these enzymes points to their potential therapeutic applications (Khalid et al., 2014).